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Compound of Interest

Compound Name:
1,5-Dimethyl-1H-imidazole-4-

carbaldehyde

Cat. No.: B1358129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical and chemical

properties of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde, a heterocyclic aldehyde that serves

as a valuable intermediate in the synthesis of pharmaceuticals and other specialty chemicals.

The information compiled herein is intended to support research and development activities by

providing key data points for this compound.

Core Physical and Chemical Data
1,5-Dimethyl-1H-imidazole-4-carbaldehyde is a substituted imidazole derivative with the

molecular formula C₆H₈N₂O.[1][2] It presents as a light yellow to off-white solid and is

recognized for its utility as a building block in organic synthesis.[1][2]

Quantitative Physical Properties
A summary of the available quantitative data for 1,5-Dimethyl-1H-imidazole-4-carbaldehyde
is presented in the table below. It is important to note that there are conflicting CAS Numbers

reported in various sources. The most frequently cited CAS Number is 368833-95-8, while

368833-94-7 also appears.[1] Researchers are advised to verify the CAS Number with their

supplier.
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Property Value Reference(s)

Molecular Formula C₆H₈N₂O [1][2]

Molecular Weight 124.14 g/mol [1]

Appearance Light yellow to off-white solid [1][2]

Boiling Point 307.937 °C at 760 mmHg [3]

Density 1.114 g/cm³ [3]

Flash Point 140.036 °C [3]

Melting Point Not Available [3]

Storage Temperature 0 - 8 °C [1][2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above for

1,5-Dimethyl-1H-imidazole-4-carbaldehyde are not readily available in the public domain.

The presented data is primarily sourced from chemical supplier databases and computational

predictions. For rigorous research and development, it is recommended that these properties

be experimentally verified using standard laboratory procedures such as Differential Scanning

Calorimetry (DSC) for melting point, ebulliometry for boiling point, and pycnometry for density.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the reviewed literature detailing the

involvement of 1,5-Dimethyl-1H-imidazole-4-carbaldehyde in any biological signaling

pathways. Its primary application appears to be as an intermediate in the synthesis of more

complex, biologically active molecules.[1] Therefore, a diagrammatic representation of a

signaling pathway is not applicable at this time.

Logical Relationships in Synthesis
While specific experimental protocols for property determination are unavailable, the logical

workflow for characterizing a novel or commercially available chemical compound like 1,5-
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Dimethyl-1H-imidazole-4-carbaldehyde would follow a standardized process. The diagram

below illustrates this general workflow.

General Workflow for Physicochemical Characterization

Compound Acquisition and Purity Assessment

Physical Property Determination Spectroscopic Characterization
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Data Compilation and Reporting
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A generalized workflow for the physicochemical characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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